Cas no 448964-01-0 ((2R,5R)-5-hydroxypiperidine-2-carboxylic acid)

(2R,5R)-5-Hydroxypiperidine-2-carboxylic acid is a chiral piperidine derivative with significant utility in pharmaceutical and synthetic chemistry. Its stereospecific hydroxyl and carboxylic acid functional groups make it a valuable building block for the synthesis of bioactive compounds, particularly in the development of peptidomimetics and enzyme inhibitors. The rigid piperidine scaffold enhances conformational stability, while the hydroxyl group provides a site for further derivatization. This compound is often employed in asymmetric synthesis and medicinal chemistry research due to its high enantiomeric purity and compatibility with diverse reaction conditions. Its structural features contribute to improved binding affinity and selectivity in drug design applications.
(2R,5R)-5-hydroxypiperidine-2-carboxylic acid structure
448964-01-0 structure
Product Name:(2R,5R)-5-hydroxypiperidine-2-carboxylic acid
CAS No:448964-01-0
MF:C6H11NO3
MW:145.156441926956
MDL:MFCD18834408
CID:929709
PubChem ID:11008043
Update Time:2025-05-27

(2R,5R)-5-hydroxypiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • null
    • (2R, 5R)-5-Hydroxypiperidine-2-carboxylic acid
    • (2R,5R)-5-hydroxypiperidine-2-carboxylic acid
    • (2R,5R)-5-Hydroxy-piperidine-2-carboxylic acid
    • 2-Piperidinecarboxylic acid, 5-hydroxy-, (2R,5R)-rel-
    • AKOS025289985
    • 2-Piperidinecarboxylic acid, 5-hydroxy-, cis-
    • Pipecolic acid, 5-hydroxy-, cis-
    • (2R,5R)-5-Hydroxypiperidine-2-carboxylicacid
    • CS-0452620
    • P12483
    • 17027-45-1
    • UNII-NR5H6V56KW
    • SCHEMBL1250726
    • cis-5-Hydroxypipecolic acid
    • NR5H6V56KW
    • (2R,5R)-rel-5-Hydroxypiperidine-2-carboxylic acid
    • 5-Hydroxypipecolic acid, cis-
    • cis-5-hydroxypiperidine-2-carboxylic acid
    • (2R,5R)-5-HYDROXY-2-PIPERIDINECARBOXYLIC ACID
    • 448964-01-0
    • MDL: MFCD18834408
    • Inchi: 1S/C6H11NO3/c8-4-1-2-5(6(9)10)7-3-4/h4-5,7-8H,1-3H2,(H,9,10)/t4-,5-/m1/s1
    • InChI Key: RKEYKDXXZCICFZ-RFZPGFLSSA-N
    • SMILES: O[C@H]1CN[C@@H](C(=O)O)CC1

Computed Properties

  • Exact Mass: 145.07389321g/mol
  • Monoisotopic Mass: 145.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Density: 1.299

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